1h-Pyrrolo[3,2-b]pyridine-6-carboxamide
Overview
Description
1h-Pyrrolo[3,2-b]pyridine-6-carboxamide is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological activities. The compound is also known as 6-formyl-1,2,3,4-tetrahydro[3,2-b]pyridin-2-one or simply PPA.
Scientific Research Applications
Phosphodiesterase 4B (PDE4B) Inhibitors : Compounds derived from 1h-Pyrrolo[2,3-b]pyridine-2-carboxamide have been investigated for their potential as selective and potent PDE4B inhibitors. These compounds, including 11h, have shown significant inhibition of TNF-α release from macrophages, suggesting potential applications in the treatment of CNS diseases (Vadukoot et al., 2020).
Allosteric mGluR5 Antagonists : 1h-Pyrrolo[2,3-c]pyridine-7-carboxamides have been identified as a new series of allosteric mGluR5 antagonists. Modifications to the heterocyclic scaffold of these compounds have been effective in optimizing aqueous solubility while retaining in vitro potency (Koller et al., 2012).
ACC1 Inhibitors : A derivative, 1-isopropyl-1h-Pyrrolo[3,2-b]pyridine-3-carboxamide, was identified as a promising ACC1 inhibitor. This compound showed potent ACC1 inhibition and cellular potency, and its oral administration significantly reduced malonyl-CoA concentrations in tumor models, indicating potential applications in cancer and fatty acid-related diseases (Mizojiri et al., 2019).
Functional Materials and Agrochemicals : Functionalization of 1h-Pyrrolo[2,3-b]pyridine has been explored for creating compounds directed toward agrochemicals and functional materials. Various derivatives exhibiting high fungicidal activity have been synthesized (Minakata et al., 1992).
properties
IUPAC Name |
1H-pyrrolo[3,2-b]pyridine-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c9-8(12)5-3-7-6(11-4-5)1-2-10-7/h1-4,10H,(H2,9,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USURAQGFHNNMMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1N=CC(=C2)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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